4-({1-[(4-methyl-1,3-thiazol-5-yl)methyl]azetidin-3-yl}oxy)pyridine

• IUPAC Name: 4-methyl-5-[(3-pyridin-4-yloxyazetidin-1-yl)methyl]-1,3-thiazole
• InChI: InChI=1S/C13H15N3OS/c1-10-13(18-9-15-10)8-16-6-12(7-16)17-11-2-4-14-5-3-11/h2-5,9,12H,6-8H2,1H3
• InChI Key: CTKCSHCSVFUDET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CN2CC(C2)OC3=CC=NC=C3
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

The compound “4-({1-[(4-methyl-1,3-thiazol-5-yl)methyl]azetidin-3-yl}oxy)pyridine” is a complex organic molecule that contains several functional groups, including a thiazole ring and a pyridine ring. Thiazole is a heterocyclic compound that consists of a five-membered ring containing sulfur and nitrogen atoms. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and pyridine rings would contribute to the compound’s aromaticity. The azetidine ring, a four-membered ring containing a nitrogen atom, would add another level of complexity to the molecule’s structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The thiazole and pyridine rings, for example, might undergo electrophilic substitution reactions. The azetidine ring could potentially be opened under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, functional groups, and the presence of any charged atoms would all play a role.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety assessment.

Mechanism of Action

Target of Action

Compounds with thiazole and imidazole rings, which are present in the given compound, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to show significant analgesic and anti-inflammatory activities . Imidazole derivatives also show a broad range of biological activities . The mode of action of these compounds often involves interactions with various biological targets, leading to changes in cellular processes.

Biochemical Pathways

Thiazole and imidazole derivatives are known to interact with various biochemical pathways due to their broad spectrum of biological activities . For instance, they can affect the synthesis of neurotransmitters, such as acetylcholine , and have been used in the treatment of various diseases .

Pharmacokinetics

The solubility of thiazole in water, alcohol, and ether suggests that compounds containing a thiazole ring may have good bioavailability.

Result of Action

Compounds with thiazole and imidazole rings have been associated with a variety of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .